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Compound of Interest

Compound Name: Adipic acid-d4

Cat. No.: B12314669

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
deuterated adipic acid. The information is tailored for researchers, scientists, and professionals
in drug development who utilize stable isotope-labeled compounds. This document presents
guantitative data in a structured format, details relevant experimental protocols, and includes

visualizations to clarify workflows.

Deuterated adipic acid, a stable isotope-labeled version of adipic acid, serves as a valuable
tool in various scientific applications, including metabolic research, pharmacokinetic studies,
and as an internal standard in analytical chemistry. Understanding its physical properties is
crucial for its effective application.

Quantitative Physical Characteristics

The physical properties of deuterated adipic acid are comparable to its non-deuterated
counterpart, with slight variations arising from the increased mass of deuterium. The following
table summarizes the key physical characteristics of both adipic acid and its deuterated form
(adipic acid-d10).
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Physical Characteristic

Adipic Acid (Non-

Deuterated Adipic Acid

deuterated) (Adipic acid-d10)
Molecular Formula CéH1004 CéD1004
Molecular Weight 146.14 g/mol 156.20 g/mol
Appearance White crystalline solid White solid
Melting Point 151-154 °C[1][2] 151-154 °C
Boiling Point 337.5 °C (decomposes)[1][2] 265 °C at 100 mmHg

Data not readily available;

Density 1.36 g/cm3 at 25 °C[2] expected to be slightly higher

than adipic acid.

Solubility in Water

Moderately soluble; solubility

increases with temperature.

2.86 mg/mL (requires

sonication)

Solubility in Organic Solvents

Soluble in methanol, ethanol,

and acetone.

Soluble in DMSO (100 mg/mL,

requires sonication).

Isotopic Purity

Not Applicable

=98 atom % D

Experimental Protocols

Detailed methodologies are essential for the accurate determination of the physical

characteristics of chemical compounds. Below are standard experimental protocols for key

physical property measurements.

1. Melting Point Determination (Capillary Method)

 Principle: The melting point is the temperature at which a solid turns into a liquid at

atmospheric pressure. For a pure crystalline solid, this transition occurs over a narrow

temperature range.

o Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.

e Procedure:
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o Asmall, finely powdered sample of the crystalline solid is packed into a thin-walled
capillary tube, sealed at one end.

o The capillary tube is placed in a heating block or an oil bath within the melting point
apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches
the expected melting point.

o The temperature at which the first droplet of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has transformed into a clear liquid is recorded as
the end of the melting range.

. Boiling Point Determination (Thiele Tube Method)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube, heating source (Bunsen
burner or hot plate), mineral oil.

Procedure:

[¢]

A small amount of the liquid is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

o The test tube is attached to a thermometer and immersed in a Thiele tube containing
mineral oil.

o The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

o The heating is stopped, and the liquid is allowed to cool.
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o The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.

. Density Determination of a Solid (Pycnometer Method)

Principle: Density is the mass of a substance per unit volume. For a solid powder, the
volume can be determined by the displacement of a liquid in which the solid is insoluble.

Apparatus: Pycnometer (a specific gravity bottle), analytical balance, a liquid of known
density in which the solid is insoluble.

Procedure:

[¢]

The mass of the clean, dry, and empty pycnometer is determined.
o A known mass of the solid powder is added to the pycnometer.

o The pycnometer is filled with a liquid of known density, ensuring all air bubbles are
removed.

o The total mass of the pycnometer containing the solid and the liquid is measured.

o The pycnometer is emptied, cleaned, dried, and then filled with only the liquid of known
density, and its mass is determined.

o The volume of the solid is calculated from the masses measured, and the density is then
determined.

. Solubility Determination

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus: Test tubes, vortex mixer or sonicator, analytical balance, volumetric flasks.
Procedure (for a given solvent):

o A known volume of the solvent is placed in a test tube or flask.
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o Asmall, accurately weighed amount of the solute (deuterated adipic acid) is added.

o The mixture is agitated (e.g., using a vortex mixer or sonicator) at a constant temperature
until the solid is fully dissolved.

o If the solid dissolves completely, more solute is added incrementally until saturation is
reached (i.e., no more solid dissolves).

o The total mass of the solute dissolved in the known volume of the solvent is recorded to
express the solubility, often in units of mg/mL or g/L.

Visualizations
Synthesis of Deuterated Adipic Acid (Adipic acid-d10) Workflow
The synthesis of deuterated adipic acid typically involves the oxidation of a deuterated

precursor, such as cyclohexane-d12. The following diagram illustrates a general workflow for
this synthesis.

Intermediate

Mixture of Cyclohexanone-d10
and Cyclohexanol-d10

Final Product

Pure Adipic Acid-d10

Cyclohexane-d12 Oxidation with an oxidizing agent Further Oxidation Crude Adipic Acid-d10 Recrystallization
(.g., Nitric Acid)

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of deuterated adipic acid.
Experimental Workflow for Melting Point Determination

The following diagram outlines the logical steps involved in determining the melting point of a
crystalline solid like deuterated adipic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12314669?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12314669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Grind the crystalline sample
to a fine powder.
Pack the powder into a
capillary tube.
Place the capillary tube into the
melting point apparatus.
Rapidly heat to determine an
approximate melting range.

Allow the apparatus to cool.

Slowly heat (1-2 °C/min) as the
temperature approaches the
approximate melting point.

Record the temperature at the
first sign of melting.
Record the temperature when the
entire sample is liquid.
Report the melting point as a range.

Click to download full resolution via product page

Caption: A step-by-step workflow for determining the melting point of a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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